Cas no 102439-19-0 ((2-methoxy-5-methylphenyl)methanamine hydrochloride)

• Product Name: (2-methoxy-5-methylphenyl)methanamine hydrochloride
• CAS No: 102439-19-0
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD09971566
• CID: 1134130
• PubChem ID: 43810579
• Update Time: 2025-05-24

(2-methoxy-5-methylphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-methoxy-5-methyl-, hydrochloride
• (2-methoxy-5-methylphenyl)methanamine hydrochloride
• Z1217910571
• 1-(2-methoxy-5-methylphenyl)methanamine hydrochloride
• (2-methoxy-5-methylphenyl)methanamine;hydrochloride
• SCHEMBL857370
• 102439-19-0
• EN300-31833
• 1-(2-methoxy-5-methylphenyl)methanamine hydrochloride, AldrichCPR

• MDL： MFCD09971566
• Inchi： 1S/C9H13NO.ClH/c1-7-3-4-9(11-2)8(5-7)6-10;/h3-5H,6,10H2,1-2H3;1H
• InChI Key： QQMWZXUXJDQOFY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(C)=CC=1CN

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (2-methoxy-5-methylphenyl)methanamine hydrochloride

(2-Methoxy-5-Methylphenyl)Methanamine Hydrochloride: A Comprehensive Overview

(2-Methoxy-5-Methylphenyl)Methanamine Hydrochloride, also known by its CAS number CAS No. 102439-19-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of aromatic amines, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The molecule consists of a methanamine group attached to a phenyl ring substituted with methoxy and methyl groups at the 2 and 5 positions, respectively. The hydrochloride salt form is commonly used in research and development settings.

Recent studies have highlighted the importance of (2-Methoxy-5-Methylphenyl)Methanamine Hydrochloride in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of various pharmaceutical agents, including anti-inflammatory and anti-cancer drugs. The substitution pattern on the phenyl ring, particularly the methoxy and methyl groups, plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These findings underscore the potential of this compound as a lead molecule in drug design.

In addition to its pharmacological applications, (2-Methoxy-5-Methylphenyl)Methanamine Hydrochloride has been investigated for its utility in material science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit promising properties for gas storage, catalysis, and sensing applications. Recent advancements in this area have demonstrated the potential of this compound in creating highly porous and functional materials with tailored properties.

The synthesis of (2-Methoxy-5-Methylphenyl)Methanamine Hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding amine precursor. Various synthetic strategies, including nucleophilic aromatic substitution and coupling reactions, have been employed to achieve high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process. These efforts align with the growing demand for sustainable chemical practices in modern research.

From an analytical perspective, (2-Methoxy-5-Methylphenyl)Methanamine Hydrochloride has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses provide critical insights into the compound's molecular structure, stability, and reactivity. Furthermore, computational studies using density functional theory (DFT) have been conducted to predict the compound's electronic properties and reactivity under various conditions.

In terms of safety considerations, while (2-Methoxy-5-Methylphenyl)Methanamine Hydrochloride is not classified as a hazardous chemical under normal handling conditions, appropriate precautions should be taken during synthesis and use. This includes wearing protective equipment and ensuring proper ventilation in laboratory settings. Adherence to standard safety protocols ensures safe handling and minimizes potential risks associated with chemical exposure.

Looking ahead, ongoing research continues to uncover new applications for (2-Methoxy-5-Methylphenyl)Methanamine Hydrochloride. Its unique combination of structural features makes it a valuable tool in both academic and industrial settings. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is expected to play an increasingly important role in driving innovation across multiple disciplines.